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Compound of Interest

Compound Name:
Dysprosium(III) chloride

hexahydrate

Cat. No.: B1143750 Get Quote

Technical Support Center: Dysprosium(III) Chloride
Hexahydrate
This guide provides comprehensive information on the safe handling and storage of

Dysprosium(III) chloride hexahydrate for researchers, scientists, and drug development

professionals.

Frequently Asked Questions (FAQs)
Q1: What is Dysprosium(III) chloride hexahydrate and what are its common applications?

Dysprosium(III) chloride hexahydrate (DyCl₃·6H₂O) is a water-soluble, white to yellow

crystalline powder.[1][2] It is a rare earth metal salt used in various applications, including as a

precursor for the synthesis of other dysprosium compounds, in the production of high-

performance magnets, and as a dopant in lasers and phosphors.[1][2][3]

Q2: What are the main hazards associated with Dysprosium(III) chloride hexahydrate?

While not classified as hazardous under GHS, it can cause skin, eye, and respiratory tract

irritation.[1][4][5][6][7] It is crucial to handle the compound with appropriate safety precautions

to avoid direct contact.

Q3: How should I properly store Dysprosium(III) chloride hexahydrate?
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Dysprosium(III) chloride hexahydrate is hygroscopic and deliquescent, meaning it readily

absorbs moisture from the air.[1][4][5][8] To maintain its stability and purity, it should be stored

in a tightly sealed container in a cool, dry, and well-ventilated place, away from moisture.[1][4]

[5][8][9]

Q4: Is Dysprosium(III) chloride hexahydrate soluble in common laboratory solvents?

Yes, it is soluble in water and ethanol.[1][3]

Q5: What should I do in case of accidental skin or eye contact?

Skin Contact: Immediately wash the affected area with plenty of soap and water. If skin

irritation occurs, seek medical advice.[4][5]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.[4][5][9]
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Issue Possible Cause Troubleshooting Steps

Compound has become

clumpy or appears wet.

Improper storage leading to

moisture absorption. The

compound is hygroscopic.[1][4]

[5]

1. Ensure the container is

always tightly sealed when not

in use. 2. Store in a desiccator

or a controlled low-humidity

environment. 3. For some

applications, the hydrated form

may still be usable, but for

reactions requiring anhydrous

conditions, the material may

need to be dried under

vacuum or a new, unopened

container should be used.

Difficulty in achieving complete

dissolution in a solvent.

The solution may be saturated,

or an inappropriate solvent is

being used.

1. Confirm the solubility limits

of the compound in the chosen

solvent. 2. Gently warm the

solution or use sonication to

aid dissolution, if appropriate

for the experimental

procedure. 3. Ensure you are

using a high-purity solvent, as

impurities can affect solubility.

Unexpected reaction products

or poor yield.

The starting material may have

degraded due to moisture or

contamination. Simple heating

of the hydrate can cause

partial hydrolysis to an

oxychloride (DyOCl).[10]

1. Use a fresh, properly stored

container of Dysprosium(III)

chloride hexahydrate. 2. Verify

the purity of the starting

material if possible. 3. Ensure

all glassware is dry and the

reaction is performed under an

inert atmosphere if the reaction

is sensitive to water.

Quantitative Data
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Property Value Reference

Molecular Formula DyCl₃·6H₂O [1][2][6][11]

Molecular Weight 376.95 g/mol [1][2][6][11]

Appearance
White to yellow crystalline

powder
[1][2]

Melting Point
92 °C (decomposition, loses

water)
[1]

Solubility Soluble in water and ethanol [1][3]

pH
Neutral to slightly acidic (in

aqueous solution)
[1]

Experimental Protocols
Protocol 1: Preparation of an Aqueous Solution

Materials:

Dysprosium(III) chloride hexahydrate

Deionized water

Volumetric flask

Magnetic stirrer and stir bar

Weighing boat

Spatula

Analytical balance

Procedure:

1. Calculate the required mass of Dysprosium(III) chloride hexahydrate based on the

desired concentration and final volume.
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2. In a chemical fume hood, accurately weigh the calculated mass of the compound using an

analytical balance and a weighing boat.

3. Transfer the weighed compound to the volumetric flask.

4. Add a portion of the deionized water to the flask (approximately half of the final volume).

5. Place a magnetic stir bar in the flask and place the flask on a magnetic stirrer.

6. Stir the solution until the solid is completely dissolved. Gentle heating may be applied if

necessary, but be mindful of potential hydrolysis.[10]

7. Once dissolved, allow the solution to cool to room temperature.

8. Add deionized water to the flask until the bottom of the meniscus reaches the calibration

mark.

9. Cap the flask and invert it several times to ensure a homogeneous solution.

10. Label the flask with the compound name, concentration, and date of preparation.

Protocol 2: Handling a Small Spill
Personal Protective Equipment (PPE):

Safety goggles

Gloves (nitrile or latex)

Lab coat

Respiratory protection (if there is a risk of dust generation)[5]

Procedure:

1. Evacuate personnel from the immediate spill area.

2. Ensure the area is well-ventilated.[4][5][9]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://en.wikipedia.org/wiki/Dysprosium(III)_chloride
https://tracesciences.com/wp-content/uploads/2025/04/DysprosiumIII-chloride-hexahydrate-SDS.pdf
https://www.cdhfinechemical.com/images/product/msds/221_2037379763_dysprosiumiiichloride-casno-15059-52-6-msds.pdf
https://tracesciences.com/wp-content/uploads/2025/04/DysprosiumIII-chloride-hexahydrate-SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AA11316&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143750?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. Wearing appropriate PPE, carefully sweep up the spilled solid material without creating

dust.[4][5] A HEPA-filtered vacuum can also be used for larger spills.[12]

4. Place the collected material into a suitable, labeled, and sealed container for disposal.[4]

[5]

5. Clean the spill area with a damp cloth or paper towel to remove any remaining residue.

6. Place all contaminated cleaning materials into the waste container.

7. Dispose of the waste through a licensed disposal company.[4][5]

8. Wash hands thoroughly after handling the spill.[4]

Visualizations
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Safe Handling and Storage Workflow for Dysprosium(III) Chloride Hexahydrate

Start: Obtain Dysprosium(III)
Chloride Hexahydrate

Storage
- Cool, dry, well-ventilated area

- Tightly sealed container
- Away from moisture

Upon Receipt

Handling
- Use in fume hood

- Wear appropriate PPE
(gloves, goggles, lab coat)

Before Use

Spill Response
- Evacuate and ventilate

- Wear PPE
- Sweep without creating dust
- Collect in sealed container

If Spill Occurs

Experimental Use
- Solution preparation
- Chemical synthesis

Proceed with Experiment

Disposal
- Dispose of as hazardous waste
- Use licensed disposal company

After Cleanup

End of Process

Post-Experiment Waste

Click to download full resolution via product page

Caption: Workflow for the safe handling and storage of Dysprosium(III) chloride
hexahydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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